Cas no 1183200-00-1 (N-(2-methylphenyl)piperidin-4-amine)

• Product Name: N-(2-methylphenyl)piperidin-4-amine
• CAS No: 1183200-00-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD00101443
• CID: 4575785
• Update Time: 2025-05-21

N-(2-methylphenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)piperidin-4-amine

• MDL： MFCD00101443
• Inchi： 1S/C12H18N2/c1-10-4-2-3-5-12(10)14-11-6-8-13-9-7-11/h2-5,11,13-14H,6-9H2,1H3
• InChI Key： LADSWAXVIITUMG-UHFFFAOYSA-N
• SMILES： N1CCC(NC2=CC=CC=C2C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on N-(2-methylphenyl)piperidin-4-amine

N-(2-Methylphenyl)Piperidin-4-Amine: A Comprehensive Overview

N-(2-Methylphenyl)Piperidin-4-Amine, also known by its CAS number CAS No. 1183200-00-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The structure of N-(2-Methylphenyl)Piperidin-4-Amine consists of a piperidine ring substituted with an amino group at the 4-position and a 2-methylphenyl group at the nitrogen atom, making it a unique member of the piperidine family.

The synthesis of N-(2-Methylphenyl)Piperidin-4-Amine has been explored through various methods, including nucleophilic substitution and reductive amination. Recent studies have focused on optimizing these synthetic pathways to improve yield and purity, which are critical for its potential use in pharmaceutical applications. For instance, researchers have reported the use of catalytic hydrogenation to facilitate the formation of the piperidine ring, resulting in a more efficient synthesis process.

In terms of pharmacological properties, N-(2-Methylphenyl)Piperidin-4-Amine has demonstrated promising activity in several biological assays. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a potential candidate for the development of novel pain management drugs. Additionally, recent research has highlighted its ability to modulate neurotransmitter systems, suggesting its potential role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural features of N-(2-Methylphenyl)Piperidin-4-Amine contribute significantly to its biological activity. The piperidine ring provides a rigid framework that facilitates interactions with target proteins, while the 2-methylphenyl group enhances lipophilicity, improving the compound's bioavailability. These properties make it an attractive scaffold for further chemical modifications aimed at enhancing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on N-(2-Methylphenyl)Piperidin-4-Amine. These studies have provided insights into its binding modes with various protein targets, such as cyclooxygenase (COX) enzymes and dopamine receptors. The results suggest that the compound binds effectively to these targets, further supporting its potential as a therapeutic agent.

In conclusion, N-(2-Methylphenyl)Piperidin-4-Amine is a versatile compound with significant potential in drug discovery and development. Its unique structure, coupled with recent advances in synthetic methods and pharmacological studies, positions it as a promising candidate for addressing unmet medical needs. Continued research into its biological mechanisms and therapeutic applications will undoubtedly shed further light on its full potential in the field of medicine.